Cas no 367-00-0 (2-Propen-1-one, 3-(4-fluorophenyl)-1-(2-thienyl)-)

• Product Name: 2-Propen-1-one, 3-(4-fluorophenyl)-1-(2-thienyl)-
• CAS No: 367-00-0
• MF: C₁₃H₉FOS
• MW: 232.273365736008
• CID: 1477949
• Update Time: 2024-08-23

2-Propen-1-one, 3-(4-fluorophenyl)-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(4-fluorophenyl)-1-(2-thienyl)-

• Inchi： 1S/C13H9FOS/c14-11-6-3-10(4-7-11)5-8-12(15)13-2-1-9-16-13/h1-9H
• InChI Key： TUACRTLXMOTXHL-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(=O)C=CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 232.03587
• Monoisotopic Mass: 232.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Melting Point: 127 °C(Solv: ethanol (64-17-5))
• Boiling Point: 353.6±42.0 °C(Predicted)
• PSA: 17.07